Cas no 1803639-36-2 (4-Amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 4-Amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1803639-36-2
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4910718
• Update Time: 2025-08-03

4-Amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-6-4(1-12)14-2-3(5(6)13)7(15)16/h2H,(H2,13,14)(H,15,16)
• InChI Key： YIBVYXGUROLHST-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=NC=C(C(=O)O)C=1N)(F)F

Computed Properties

• Exact Mass: 247.02047548 g/mol
• Monoisotopic Mass: 247.02047548 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109
• Molecular Weight: 247.13

Additional information on 4-Amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid

4-Amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1803639-36-2): A Comprehensive Overview

4-Amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by its CAS number 1803639-36-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development.

The structural features of 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of an amino group at the 4-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 3-position introduces unique electronic and steric properties that can influence its reactivity and biological interactions. Additionally, the carboxylic acid functionality at the 5-position provides further opportunities for chemical modification and functionalization, enabling the development of novel derivatives with enhanced therapeutic potential.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives, particularly those incorporating fluorine atoms. The introduction of fluorine into organic molecules is well-documented to enhance metabolic stability, binding affinity, and overall bioavailability. The trifluoromethoxy group in 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid is a prime example of how fluorine substitution can modulate molecular properties, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that pyridine-based compounds can interact with enzymes and receptors involved in cancer, inflammation, and infectious diseases. The specific arrangement of functional groups in 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid suggests that it may serve as a precursor for designing molecules with selective binding to biological targets.

The cyano group at the 2-position of the pyridine ring introduces a polar character to the molecule, which can enhance its solubility in polar solvents and improve its interaction with biological targets. This feature is particularly important in drug design, where optimal solubility and binding affinity are crucial for therapeutic efficacy. Furthermore, the carboxylic acid moiety provides a site for further derivatization, allowing chemists to modify the compound's properties as needed.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid with biological targets. These computational studies have provided valuable insights into how structural modifications can be made to optimize its pharmacological activity. For example, virtual screening techniques have been used to identify potential binding pockets on target proteins, guiding the design of more effective derivatives.

The synthesis of 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The use of advanced catalytic systems has also been explored to improve reaction efficiency and minimize byproduct formation.

In conclusion, 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1803639-36-2) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. The combination of an amino group, a cyano group, a trifluoromethoxy group, and a carboxylic acid moiety provides numerous opportunities for chemical modification and functionalization. As research in this area continues to progress, it is likely that new derivatives will be developed with enhanced therapeutic properties, contributing to advancements in drug discovery and development.